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Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112

An In-depth Technical Guide to 2-Ethyl-2-
(hydroxymethyl)-1-hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Ethyl-2-(hydroxymethyl)-1-hexanol, also known by its systematic name, 2-
Butyl-2-ethyl-1,3-propanediol. This document is intended to serve as a key resource for
professionals in research and development.

Core Properties and Data

2-Ethyl-2-(hydroxymethyl)-1-hexanol, with the CAS number 115-84-4, is a propanediol
derivative.[1][2][3][4] It is recognized for its use in the synthesis of polyester resins for coatings
and adhesives in food contact applications.[4]

Physical and Chemical Properties

The following table summarizes the key quantitative physical and chemical properties of 2-
Ethyl-2-(hydroxymethyl)-1-hexanol.
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Property Value Source
Molecular Formula C9H2002 [2][4]
Molecular Weight 160.25 g/mol [2][4]
Melting Point 41-44 °C (lit) [3]
Boiling Point 262.00 °C @ 760.00 mm Hg [1]

178 °C @ 50 mmHg (lit.) [3]

Flash Point >110.00 °C (> 230.00 °F) TCC  [1]

136 °C (276.8 °F) - closed cup

0.002000 mmHg @ 25.00 °C

Vapor Pressure [1]
(est)

logP (o/w) 1.709 (est) [1]

Appearance Solid [4]

Chemical Structure and ldentifiers

The relationship between the common names, CAS number, and the chemical structure of 2-
Butyl-2-ethyl-1,3-propanediol is illustrated below.

Caption: Chemical structure and identifiers of 2-Butyl-2-ethyl-1,3-propanediol.

Experimental Protocols

Detailed experimental protocols for determining the physical properties of this specific
compound are not readily available in the public domain. However, standardized methods are
typically employed for such characterizations.

Melting Point Determination

The melting point of a solid organic compound like 2-Butyl-2-ethyl-1,3-propanediol can be
determined using a capillary melting point apparatus.
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Start: Obtain Sample

Grind sample to a fine powder

:

Pack powder into a capillary tube (1-2 mm height)

:

Place capillary tube in melting point apparatus

:

Heat the apparatus slowly (1-2 °C/min near melting point)

:

Observe the sample through the magnifying lens

:

Record the temperature range from the first drop of liquid to complete liquefaction

End: Melting Point Range Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Methodology:
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o Asmall, finely powdered sample of the crystalline solid is packed into a thin-walled capillary
tube.

e The capillary tube is placed in a melting point apparatus and heated at a controlled rate.

e The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range.

Boiling Point Determination

For a liquid at reduced pressure, as some of the data suggests, a distillation setup is used.

Methodology:

The compound is placed in a distillation flask with a boiling chip.

The flask is connected to a condenser, a receiving flask, and a vacuum source.

The pressure is reduced to the desired level (e.g., 50 mmHg).

The flask is heated, and the temperature at which the liquid boils and the vapor condenses is
recorded as the boiling point at that pressure.

Flash Point Determination

The closed-cup flash point is determined using a Pensky-Martens or similar closed-cup tester.

Methodology:

A sample of the compound is placed in the test cup of the apparatus and covered with a lid.

The sample is heated at a slow, constant rate while being stirred.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the vapors above the liquid ignite upon
application of the ignition source.
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Chemical Synthesis

2-Butyl-2-ethyl-1,3-propanediol is utilized in bulk polycondensation reactions with diacid
monomers, such as terephthalic acid, to produce poly(ethylene terephthalate) copolymers.[3]

The following diagram illustrates the conceptual pathway of this polymerization.

2-Butyl-2-ethyl-1,3-propanediol Terephthalic Acid
(Diol) (Diacid)

N 7

@densaﬂon @

releases

Poly(ethylene terephthalate) Copolymer

Click to download full resolution via product page

Caption: Synthesis of Copolymers via Polycondensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Ethyl-2-(hydroxymethyl)-1-hexanol physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052112#2-ethyl-2-hydroxymethyl-1-hexanol-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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